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Compound of Interest

Compound Name: 1-Tridecanol

Cat. No.: B3430168

An In-depth Technical Guide to 1-Tridecanol

This technical guide provides a comprehensive overview of 1-Tridecanol, intended for
researchers, scientists, and professionals in drug development. This document details its
chemical and physical properties, outlines experimental protocols for its synthesis and analysis,
and discusses its metabolic context.

Core Properties of 1-Tridecanol

1.1 Chemical Identity

1-Tridecanol, also known as tridecyl alcohol, is a long-chain primary fatty alcohol.[1] Its
fundamental identifiers are summarized in the table below.

Identifier Value

CAS Number 112-70-9[1][2][3]
Molecular Formula C13H280[1]
Linear Formula CH3(CH2)120H
Molecular Weight 200.36 g/mol
IUPAC Name Tridecan-1-ol

1.2 Physicochemical Properties
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The physical and chemical characteristics of 1-Tridecanol are crucial for its handling,
application, and analysis.

Property Value

Appearance White, low-melting solid or colorless oily liquid
Odor Pleasant

Melting Point 31°C

Boiling Point 274 °C

Density 0.845 g/cm3 at 20 °C

Solubility Insoluble in water; soluble in organic solvents

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 1-Tridecanol,
designed for practical laboratory application.

2.1 Synthesis of 1-Tridecanol via Reduction of Tridecanoic Acid

This protocol describes the laboratory-scale synthesis of 1-Tridecanol by the reduction of
tridecanoic acid using a suitable reducing agent such as lithium aluminum hydride (LiAIH4).

Materials:

» Tridecanoic acid

e Lithium aluminum hydride (LiIAIH4)

e Anhydrous diethyl ether

e 10% Sulfuric acid solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate
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e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

e Reaction Setup: In a dry, nitrogen-flushed round-bottom flask equipped with a reflux
condenser and a dropping funnel, suspend lithium aluminum hydride in anhydrous diethyl
ether.

» Addition of Tridecanoic Acid: Dissolve tridecanoic acid in anhydrous diethyl ether and add it
dropwise to the LiAIH4 suspension with stirring. Control the rate of addition to maintain a
gentle reflux.

o Reflux: After the addition is complete, heat the reaction mixture to reflux for 2-4 hours to
ensure the complete reduction of the carboxylic acid.

e Quenching: Cool the reaction mixture in an ice bath. Cautiously add water dropwise to
guench the excess LiAIH4, followed by the addition of a 10% sulfuric acid solution until a
clear solution is formed.

o Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer and wash it
sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to yield crude 1-Tridecanol.
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 Purification: The crude product can be further purified by vacuum distillation or
recrystallization from a suitable solvent.

2.2 Analysis of 1-Tridecanol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a method for the qualitative and quantitative analysis of 1-Tridecanol
using GC-MS, including a derivatization step to improve volatility and peak shape.

Materials:

e 1-Tridecanol sample

e Anhydrous pyridine

» N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

e Hexane (or other suitable solvent)

o Autosampler vials with inserts

o Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

o Sample Preparation: Accurately weigh a known amount of the 1-Tridecanol sample and
dissolve it in hexane to a concentration of approximately 1 mg/mL.

e Derivatization:

o Transfer 100 L of the sample solution to an autosampler vial.

o Evaporate the solvent under a gentle stream of nitrogen.

o Add 50 pL of anhydrous pyridine and 100 pL of BSTFA with 1% TMCS to the dried
residue.

o Cap the vial tightly and heat at 70°C for 30 minutes.

o Cool the vial to room temperature before injection.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/product/b3430168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e GC-MS Analysis:
o Injection: Inject 1 pL of the derivatized sample into the GC-MS system.
o GC Conditions:

= Column: 30 m x 0.25 mm ID x 0.25 pm film thickness, 5% diphenyl / 95% dimethyl
polysiloxane stationary phase.

» |njector Temperature: 280°C.
» Carrier Gas: Helium at a constant flow of 1.2 mL/min.

= Oven Program: Initial temperature of 150°C, hold for 2 minutes, then ramp at 10°C/min
to 300°C and hold for 10 minutes.

o MS Conditions:
» |onization Mode: Electron lonization (EIl) at 70 eV.
= Source Temperature: 230°C.
» Scan Range: m/z 40-400.

o Data Analysis: Identify the 1-Tridecanol TMS derivative based on its retention time and
mass spectrum. Quantify the amount of 1-Tridecanol by comparing the peak area to that of
a known standard.

Metabolic Pathway and Biological Significance

1-Tridecanol, as a fatty alcohol, is involved in the general metabolic pathways of lipids. The
diagram below illustrates the biosynthesis of fatty alcohols from fatty acyl-CoA, a central
intermediate in fatty acid metabolism.
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Fatty Alcohol Metabolism Pathway

This pathway highlights the two-step reduction of fatty acyl-CoA to a fatty alcohol, a process
that is reversible, allowing for the conversion of fatty alcohols back to fatty acids for energy
production or other metabolic uses.

Applications in Research and Drug Development

1-Tridecanol and other long-chain fatty alcohols serve as important molecules in various
research and development areas:

o Surfactant and Emulsifier Development: Due to their amphipathic nature, fatty alcohols are
key components in the formulation of surfactants and emulsifiers used in drug delivery
systems to enhance the solubility and bioavailability of poorly water-soluble drugs.

e Biochemical Research: 1-Tridecanol can be used as a standard in studies of lipid
metabolism and the enzymes involved in fatty alcohol synthesis and degradation.

e Cosmetic and Pharmaceutical Formulations: It is utilized as an emollient, thickener, and
stabilizer in topical formulations.

o Chemical Synthesis: 1-Tridecanol serves as a precursor for the synthesis of various esters
and other derivatives with potential applications in fragrances, lubricants, and as chemical
probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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